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Compound of Interest

Compound Name: Azumolene (sodium salt)

Cat. No.: B13389077

Get Quote

Core Safety & Chemical Identity
Azumolene sodium is a water-soluble analogue of dantrolene.[1] Unlike dantrolene, which is

notoriously insoluble, the sodium salt of azumolene dissolves readily in aqueous media,

significantly altering its waste management profile compared to its parent compound.
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Parameter Technical Specification

Chemical Name Azumolene Sodium Salt

CAS Number 105336-14-9

Molecular Formula

Solubility
Water-soluble (approx.[2][3][4] 30x higher than

Dantrolene)

Pharmacology
Skeletal muscle relaxant; Ryanodine Receptor 1

(RyR1) antagonist

GHS Classification

Not Classified (Based on Cayman

Chemical/Sigma SDS).Note: Treat as bioactive

pharmaceutical waste.[5][6]

RCRA Status

Non-Hazardous (Not P-listed or U-listed).Must

be disposed of as Non-Regulated Chemical

Waste.

Waste Classification & Segregation Strategy
Proper segregation is the first line of defense against environmental contamination. Because

Azumolene is an active pharmaceutical ingredient (API), it must never be discharged into

municipal sewer systems.

Decision Matrix: Waste Categorization
Use this logic flow to determine the correct disposal stream for your specific waste type.
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Identify Azumolene Waste Type

Is the waste Solid or Liquid?

Solid Waste
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(No Drain Disposal)

 Do NOT dilute to drain
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Figure 1: Decision tree for segregating Azumolene sodium waste streams. All paths ultimately

lead to incineration to ensure thermal destruction of the API.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Compound & Spills)
Objective: Prevent aerosolization of the powder and ensure complete containment.
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Containment: Collect pure expired powder in its original vial if possible. If the vial is broken,

sweep powder into a sealable high-density polyethylene (HDPE) jar.

Labeling: Attach a hazardous waste tag.

Chemical Name: Azumolene Sodium Salt[2][3][6][7][8][9][10][11]

Hazard Checkbox: "Toxic" (Precautionary) or "Non-Regulated Pharmaceutical".

Secondary Container: Place the sealed jar into a clear plastic waste bag (4-mil thickness).

Disposal: Transfer to the facility's Solid Chemical Waste Drum destined for incineration.

Protocol B: Liquid Waste (Aqueous Solutions)
Objective: Prevent aquatic contamination. Azumolene's high solubility (

in aqueous buffers) increases the risk of leaching if not handled correctly.

Segregation: Do not mix with strong acids, bases, or oxidizers. Use a dedicated "Aqueous

Pharmaceutical Waste" carboy.

Deactivation (Optional but Recommended):

While specific chemical neutralization protocols for Azumolene are not standard, adding

activated charcoal (5g per 100mL solution) to the liquid waste container can adsorb the

active compound, reducing bioavailability in case of a leak during transport.

Labeling:

Contents: "Aqueous Waste with Trace Azumolene Sodium (<1%)".

pH:[5][9][12][13][14] Check and record pH (Azumolene sodium solutions are typically

basic, pH ~9-10).

Disposal: Hand off to Environmental Health & Safety (EHS) for fuel blending or incineration.

Emergency Response: Spill Cleanup
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Scenario: You have dropped a vial containing 500 mg of Azumolene Sodium powder.

Secure Area: Alert nearby personnel. Don appropriate PPE (N95 respirator or P100 mask,

nitrile gloves, safety goggles). Do not breathe dust.[5][8][9]

Dry Cleanup (Preferred):

Cover the spill with a damp paper towel to prevent dust generation.

Use a scoop or stiff card to lift the powder/towel mixture.

Place directly into a wide-mouth waste jar.

Wet Wipe: Clean the surface with 70% Ethanol or a mild detergent solution. Azumolene is

soluble; water will spread it if not contained first.

Verification: Visual inspection. If using a UV lamp, Azumolene may fluoresce (absorbance

peaks ~259, 338 nm), aiding in detecting residue.

Scientific Context: Mechanism of Action
Understanding the biological target reinforces why environmental release must be prevented.

Azumolene acts on the Ryanodine Receptor 1 (RyR1), a critical ion channel for calcium release

in skeletal muscle. Uncontrolled release into the environment could theoretically affect aquatic

species with conserved RyR pathways.
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Figure 2: Mechanism of action.[15] Azumolene stabilizes the RyR1 channel in a closed state,

preventing the massive calcium efflux associated with Malignant Hyperthermia.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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